Cas no 10213-75-9 (Propanenitrile,3-[(2-ethylhexyl)oxy]-)

Propanenitrile,3-[(2-ethylhexyl)oxy]- structure
10213-75-9 structure
Product Name:Propanenitrile,3-[(2-ethylhexyl)oxy]-
CAS No:10213-75-9
MF:C11H21NO
MW:183.290543317795
CID:174878
PubChem ID:25053
Update Time:2025-04-19

Propanenitrile,3-[(2-ethylhexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3-[(2-ethylhexyl)oxy]-
    • 3-(2-ethylhexoxy)propanenitrile
    • 3-[(2-ethylhexyl)oxy]propiononitrile
    • 3-((2-Ethylhexyl)oxy)propionitrile
    • 3-((2-Ethylhexyl)oxy)propiononitrile
    • 3-(2-Ethylhexyloxy)propannitril
    • 3-(2-Ethylhexyloxy)propannitril [Czech]
    • 3-(2-Ethylhexyloxy)propionitrile
    • 3-[(2-ethylhexyl)oxy]propanenitrile
    • AI3-08290
    • BRN 1755994
    • CCRIS 4647
    • Propanenitrile, 3-((2-ethylhexyl)oxy)-
    • Propionitrile, 3-(2-ethylhexyloxy)-
    • Propionitrile, 3-(2-ethylhexyloxy).
    • 2-CYANOETHYL 2-ETHYLHEXYL ETHER
    • W0FO382U28
    • EINECS 233-519-8
    • Q27292143
    • SCHEMBL11737597
    • 3-[(2-Ethylhexyl)oxy]propanenitrile #
    • UNII-W0FO382U28
    • NS00023113
    • 3-((2-ethylhexyl)oxy)propanenitrile
    • 3-[(2-Ethylhexyl)oxy]propionitrile
    • NCGC00248203-01
    • W-110259
    • HXBFULVLSKAGSQ-UHFFFAOYSA-N
    • NCGC00254789-01
    • 3-03-00-00539 (Beilstein Handbook Reference)
    • CHEMBL3183577
    • Propanenitrile, 3-[(2-ethylhexyl)oxy]-
    • Tox21_300885
    • 3-((ETHYLHEXYL)OXY)PROPIONITRILE
    • DTXSID6025303
    • PROPIONITRILE, 3-((2-ETHYLHEXYL)OXY)-
    • beta(2-ETHYL HEXOXY)PROPIONITRILE
    • CAS-10213-75-9
    • DTXCID305303
    • .BETA.-(2-ETHYLHEXYLOXY)PROPIONITRILE
    • 10213-75-9
    • Inchi: 1S/C11H21NO/c1-3-5-7-11(4-2)10-13-9-6-8-12/h11H,3-7,9-10H2,1-2H3
    • InChI Key: HXBFULVLSKAGSQ-UHFFFAOYSA-N
    • SMILES: O(CCC#N)CC(CC)CCCC

Computed Properties

  • Exact Mass: 183.16243
  • Monoisotopic Mass: 183.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • Density: 0.9534 (rough estimate)
  • Boiling Point: 316.99°C (rough estimate)
  • Refractive Index: 1.4450 (estimate)
  • PSA: 33.02

Propanenitrile,3-[(2-ethylhexyl)oxy]- Security Information

  • Safety Term:x and CN−. See also NITRILES."> Mildly toxic by ingestion and skin contact. An eye irritant. When heated to decomposition it emits toxic fumes of NOx and CN−. See also NITRILES.
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